Cas no 1039673-32-9 (15-r-14-oxolabda-8(17),12-dien-18-oic acid)

• Product Name: 15-r-14-oxolabda-8(17),12-dien-18-oic acid
• CAS No: 1039673-32-9
• MF: C₁₉H₂₈O₃
• MW: 304.423826217651
• CID: 837034
• PubChem ID: 91885095
• Update Time: 2025-05-19

15-r-14-oxolabda-8(17),12-dien-18-oic acid Chemical and Physical Properties

Names and Identifiers

• 15-r-14-oxolabda-8(17),12-dien-18-oic acid
• (1R,4aR,5S,8aR)-1,4a-Dimethyl-6-methylene-5-[(2E)-3-methyl-4-oxo- 2-buten-1-yl]decahydro-1-naphthalenecarboxylic acid
• 15-Nor-14-oxolabda-8(17),12-dien-18-oic acid
• 15-Nonacosanone
• dimyristyl ketone
• Di-n-tetradecyl-keton
• Ditetradecylketon
• Nonacosan-15-on
• [ "" ]
• AKOS040736419
• 1039673-32-9
• FS-10094
• CS-0017243
• (1R,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[(E)-3-methyl-4-oxobut-2-enyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• F92775
• HY-N1594
• 15-Nor-14-oxolabda-8(17),12E-Diene-18-oic acid
• DA-59877

• Inchi： 1S/C19H28O3/c1-13(12-20)6-8-15-14(2)7-9-16-18(15,3)10-5-11-19(16,4)17(21)22/h6,12,15-16H,2,5,7-11H2,1,3-4H3,(H,21,22)/b13-6+/t15-,16+,18+,19+/m0/s1
• InChI Key： NBGCWDAYASHSEK-YDZYAZLNSA-N
• SMILES： OC([C@]1(C)CCC[C@]2(C)[C@@H](C/C=C(/C=O)\C)C(=C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 304.20400
• Monoisotopic Mass: 304.20384475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 442.4±38.0 °C at 760 mmHg
• Flash Point: 235.5±23.3 °C
• PSA: 54.37000
• LogP: 4.38520
• Vapor Pressure: 0.0±2.3 mmHg at 25°C

15-r-14-oxolabda-8(17),12-dien-18-oic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids

Additional information on 15-r-14-oxolabda-8(17),12-dien-18-oic acid

Recent Advances in the Study of 15-R-14-Oxolabda-8(17),12-Dien-18-Oic Acid (CAS: 1039673-32-9): A Comprehensive Research Brief

In recent years, the compound 15-R-14-oxolabda-8(17),12-dien-18-oic acid (CAS: 1039673-32-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This labdane-type diterpenoid has demonstrated promising biological activities, including anti-inflammatory, antimicrobial, and potential anticancer properties. The growing body of literature on this compound underscores its therapeutic potential and the need for a deeper understanding of its mechanisms of action.

Recent studies have focused on elucidating the molecular pathways through which 15-R-14-oxolabda-8(17),12-dien-18-oic acid exerts its effects. For instance, a 2023 publication in the Journal of Natural Products highlighted its ability to modulate the NF-κB signaling pathway, thereby reducing inflammation in vitro and in vivo. Another study, published in Bioorganic & Medicinal Chemistry Letters, explored its structural analogs to enhance bioavailability and target specificity.

The synthesis and optimization of 15-R-14-oxolabda-8(17),12-dien-18-oic acid have also been a focal point of research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic profiles. For example, a team at the University of Cambridge recently reported a novel synthetic route that increases yield and purity, as detailed in their 2024 Organic Letters publication. These developments are critical for scaling up production for preclinical and clinical studies.

In addition to its pharmacological properties, the compound's role in drug discovery has been explored. High-throughput screening assays have identified 15-R-14-oxolabda-8(17),12-dien-18-oic acid as a potential lead compound for developing new anti-inflammatory drugs. Collaborative efforts between academia and industry are underway to further evaluate its efficacy and safety in animal models, with preliminary results showing minimal toxicity at therapeutic doses.

Looking ahead, the research community is optimistic about the translational potential of 15-R-14-oxolabda-8(17),12-dien-18-oic acid. Ongoing studies aim to address challenges such as formulation stability and targeted delivery. With its multifaceted biological activities and advancing synthetic methodologies, this compound represents a promising candidate for future therapeutic applications. Researchers are encouraged to explore interdisciplinary approaches to fully unlock its potential in treating complex diseases.